Cas no 155444-02-3 (Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide)

Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide structure
155444-02-3 structure
Product Name:Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide
CAS No:155444-02-3
MF:C16H17NO3S
MW:303.376083135605
CID:203905
PubChem ID:3074213
Update Time:2025-04-19

Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[c,f][1,2]thiazepine,11-ethoxy-6,11-dihydro-6-methyl-, 5,5-dioxide
    • 11-ethoxy-6-methyl-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide
    • 11-ethoxy-6-methyl-6,11-dihydrodibenzo[c,f][1,2]thiazepine 5,5-dioxide
    • 6,11-Dihydro-11-ethoxy-6-methyldibenzo(c,f)(1,2)thiazepine S,S-dioxide
    • Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-11-ethoxy-6-methyl-, 5,5-dioxide
    • Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-11-ethoxy-6-methyl-, 5,5-dio xide
    • 155444-02-3
    • DTXSID90935211
    • 11-Ethoxy-6-methyl-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione
    • Inchi: 1S/C16H17NO3S/c1-3-20-16-12-8-4-6-10-14(12)17(2)21(18,19)15-11-7-5-9-13(15)16/h4-11,16H,3H2,1-2H3
    • InChI Key: ZXDHGQTYNWRWJY-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(C2C=CC=CC=2N1C)OCC)(=O)=O

Computed Properties

  • Exact Mass: 303.09291458g/mol
  • Monoisotopic Mass: 303.09291458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55Ų
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.